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An In-depth Technical Guide to the Chemical Structure of 7-CH-dADP

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-CH-dADP, formally known as 7-Deaza-2'-deoxyadenosine-5'-O-diphosphate, is a synthetic

analog of the endogenous nucleotide 2'-deoxyadenosine 5'-diphosphate (dADP).[1][2][3][4] As

a modified purine nucleotide, it serves as a valuable tool in biochemical and pharmacological

research, particularly in the study of enzymes that utilize dADP as a substrate or regulator. The

primary structural modification in 7-CH-dADP is the substitution of the nitrogen atom at the 7-

position of the adenine base with a carbon atom, creating a pyrrolo[2,3-d]pyrimidine core.[1][5]

This alteration significantly impacts the electronic properties and hydrogen bonding potential of

the nucleobase without drastically changing its overall shape, making it an effective probe for

investigating enzyme-substrate interactions and reaction mechanisms.

Chemical Structure and Nomenclature
The core structure of 7-CH-dADP consists of three key components:

A 7-deazaadenine base: This is a pyrrolo[2,3-d]pyrimidin-4-amine moiety where the N7 atom

of the imidazole ring of adenine is replaced by a carbon atom.

A 2'-deoxyribose sugar: A five-carbon sugar ring where the hydroxyl group at the 2' position

is absent, characteristic of deoxyribonucleotides.
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A diphosphate group: Two phosphate units are attached to the 5' position of the deoxyribose

sugar via an ester linkage.

The formal chemical name is 7-[2-deoxy-5-O-[hydroxy(phosphonooxy)phosphinyl]-β-D-erythro-

pentofuranosyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine.[1] It is also referred to by several

synonyms, including 2'-Deoxytubercidin-5'-O-diphosphate and 5'-dTuDP.[1]

Below is a diagram illustrating the structural comparison between the native 2'-deoxyadenosine

5'-diphosphate (dADP) and its 7-deaza analog, 7-CH-dADP.
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Conceptual Role of 7-CH-dADP in an Enzymatic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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